![molecular formula C14H14N2OS B5609786 5,5-dimethyl-2-thioxo-2,3,5,6-tetrahydrobenzo[h]quinazolin-4(1H)-one](/img/structure/B5609786.png)
5,5-dimethyl-2-thioxo-2,3,5,6-tetrahydrobenzo[h]quinazolin-4(1H)-one
Overview
Description
Synthesis Analysis
The synthesis of 5,5-dimethyl-2-thioxo-2,3,5,6-tetrahydrobenzo[h]quinazolin-4(1H)-one involves cyclization of ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate, followed by condensation with isothiocyanates. This method has been explored for the synthesis of compounds with antineoplastic properties (Markosyan et al., 2014). Another approach involves the base-catalyzed condensation of methyl 2-isothiocyanatobenzoate with thiosemicarbazides, leading to novel fused mesoionic compounds (Kovalenko et al., 2020).
Molecular Structure Analysis
Molecular structure analysis is crucial for understanding the chemical behavior and potential applications of this compound. While specific studies on the molecular structure analysis of this compound were not directly found in the search, related compounds have been studied, indicating the importance of structural determination through techniques such as X-ray crystallography and NMR spectroscopy in understanding the chemical reactivity and interactions of such compounds.
Chemical Reactions and Properties
Chemical reactions involving this compound are diverse, including its use as a precursor in the synthesis of various heterocyclic compounds. The compound's thioxo group allows for functionalization and the synthesis of derivatives with potential biological activities. Reactions with dimethyl acetylenedicarboxylate have been explored to afford cycloadducts, demonstrating the compound's reactivity and utility in organic synthesis (Giannola et al., 1986).
Scientific Research Applications
Antineoplastic Properties
5,5-Dimethyl-2-thioxo-2,3,5,6-tetrahydrobenzo[h]quinazolin-4(1H)-one has been synthesized and studied for its antineoplastic properties. Research has shown that compounds synthesized from this chemical exhibit significant antineoplastic (anticancer) properties (Markosyan et al., 2014).
Synthesis and Biological Activity
The synthesis of derivatives containing this compound and their biological activities, including antidepressant, anticonvulsant, and antibacterial properties, have been investigated. These studies highlight the compound's versatility in different biomedical applications (Grigoryan et al., 2018).
Eco-friendly Synthesis and Characterization
The compound has been utilized in the eco-friendly synthesis of various derivatives. These derivatives have shown potential antimicrobial activity, demonstrating the compound's role in the development of new antimicrobial agents (Rao et al., 2021).
Monoamine-Oxidase and Anticonvulsant Activity
Further research indicates that derivatives of this compound exhibit significant monoamine-oxidase and anticonvulsant activities. This points to potential applications in neurological and psychiatric disorders (Grigoryan et al., 2017).
Ionic Liquid Mediated Synthesis
An environmentally benign synthesis process using ionic liquids has been developed for derivatives of this compound. These processes contribute to greener chemistry practices in pharmaceutical development (Yadav et al., 2013).
properties
IUPAC Name |
5,5-dimethyl-2-sulfanylidene-1,6-dihydrobenzo[h]quinazolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2OS/c1-14(2)7-8-5-3-4-6-9(8)11-10(14)12(17)16-13(18)15-11/h3-6H,7H2,1-2H3,(H2,15,16,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMYDQZMDMBKIEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=CC=CC=C2C3=C1C(=O)NC(=S)N3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601332056 | |
Record name | 5,5-dimethyl-2-sulfanylidene-1,6-dihydrobenzo[h]quinazolin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601332056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
30.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49644106 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
303101-99-7 | |
Record name | 5,5-dimethyl-2-sulfanylidene-1,6-dihydrobenzo[h]quinazolin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601332056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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